Cas no 861519-47-3 (4-ethyl-1-phenyl-1H-1,2,3-triazole)

• Product Name: 4-ethyl-1-phenyl-1H-1,2,3-triazole
• CAS No: 861519-47-3
• MDL: MFCD20921600
• CID: 4661795
• Update Time: 2025-06-12

4-ethyl-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1-phenyl-1H-1,2,3-triazole
• 4-ethyl-1-phenyl-1H-1,2,3-triazole

• MDL： MFCD20921600

Additional information on 4-ethyl-1-phenyl-1H-1,2,3-triazole

Recent Advances in the Study of 4-Ethyl-1-phenyl-1H-1,2,3-triazole (CAS: 861519-47-3) in Chemical Biology and Pharmaceutical Research

The compound 4-ethyl-1-phenyl-1H-1,2,3-triazole (CAS: 861519-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, belonging to the 1,2,3-triazole family, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents.

One of the most notable advancements in the study of 4-ethyl-1-phenyl-1H-1,2,3-triazole is its role in click chemistry. The compound's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been leveraged to develop targeted drug delivery systems and diagnostic tools. Researchers have successfully incorporated this triazole derivative into bioconjugates, enabling precise modifications of biomolecules such as proteins and nucleic acids. These innovations hold promise for advancing personalized medicine and improving therapeutic efficacy.

In the realm of antimicrobial research, 4-ethyl-1-phenyl-1H-1,2,3-triazole has demonstrated potent activity against a range of pathogenic bacteria and fungi. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of bacterial biofilm formation, a critical factor in antibiotic resistance. The study highlighted the compound's ability to disrupt quorum sensing pathways, thereby reducing virulence in pathogens such as Pseudomonas aeruginosa and Staphylococcus aureus.

Another groundbreaking application of 4-ethyl-1-phenyl-1H-1,2,3-triazole lies in its potential as an anticancer agent. Recent preclinical studies have shown that triazole-based compounds, including this derivative, can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound's structural flexibility allows for the design of selective kinase inhibitors, offering a new avenue for targeted cancer therapy. These findings underscore the importance of further investigating its pharmacokinetics and toxicology profiles.

Despite these promising developments, challenges remain in the optimization of 4-ethyl-1-phenyl-1H-1,2,3-triazole for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the triazole core with various substituents to enhance its drug-like properties. For instance, the introduction of hydrophilic groups has been shown to improve aqueous solubility without compromising biological activity.

In conclusion, 4-ethyl-1-phenyl-1H-1,2,3-triazole (CAS: 861519-47-3) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial and anticancer agents to bioconjugation tools—highlight its potential to address unmet medical needs. Future research should prioritize the translation of these findings into clinical settings, with a focus on optimizing the compound's pharmacological properties. As the field continues to evolve, this triazole derivative is poised to play a pivotal role in the development of next-generation therapeutics.